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Introduction
The indigo method is a widely accepted, selective, and simple spectrophotometric technique

for the determination of ozone in both aqueous and gaseous samples.[1][2] This method relies

on the rapid and stoichiometric decolorization of an acidic solution of indigo trisulfonate by

ozone.[2][3][4] The decrease in the absorbance of the blue indigo solution is directly

proportional to the ozone concentration.[3][4][5] This protocol provides a detailed methodology

for the accurate measurement of ozone, making it a valuable tool in various research and

development applications, including water treatment, disinfection processes, and atmospheric

studies.

Principle of the Method
In an acidic medium (typically pH 2), ozone rapidly reacts with the blue dye of indigo

trisulfonate (or disulfonate), causing it to bleach.[4][6] The change in absorbance, measured at

a specific wavelength, is used to quantify the ozone concentration. The stoichiometry of the

reaction between ozone and the indigo dye is 1:1.[7][8]
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Parameter Value Reference

Molar Absorptivity (ε)
~20,000 L mol⁻¹ cm⁻¹ at 600

nm
[2][4]

21,960 L mol⁻¹ cm⁻¹ at 610 nm [9][10]

23,150 ± 80 M⁻¹ cm⁻¹ [7][8]

Measurement Wavelength 600 nm or 610 nm [2][6]

Stoichiometric Ratio

(O₃:Indigo)
1:1 [7][8]

Limit of Detection (LOD) ~2 µg/L to 8 µg/m³ [2][9][10]

Relative Standard Deviation < 5% [9][10]
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Interferent Effect Mitigation Reference

Chlorine Positive Interference
Masking with malonic

acid
[1][3][4]

Manganese (oxidized

forms)
Positive Interference

Glycine addition to a

separate sample to

determine and

subtract the

interference

[4]

Bromine and Iodine Positive Interference

No simple mitigation;

method not suitable

for samples with high

bromide content

[1][3]

Hydrogen Peroxide &

Organic Peroxides
Slow decolorization

Analyze sample within

6 hours of reagent

addition

[1]

Suspended Matter Potential Interference

Membrane filtration of

the sample prior to

analysis

[11]

Experimental Protocols
Reagent Preparation: Indigo Stock Solution

Preparation: To a 1-liter volumetric flask, add 500 mL of deionized water.[12]

Add 1 mL of concentrated phosphoric acid and 10 g of sodium dihydrogen phosphate.[12]

Stir the mixture until all solids are dissolved.

Add a precise amount of potassium indigo trisulfonate to achieve the desired concentration

for the stock solution.

Dilute the solution to the 1-liter mark with deionized water.

Storage: Store the stock solution in the dark, where it is stable for at least 4 months.[12]
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Reagent Preparation: Indigo Working Solution
Preparation: On the day of analysis, prepare the working solution by diluting the indigo stock

solution with deionized water. A common dilution is 1 mL of stock solution to a 10 mL

volumetric flask, made up to volume with deionized water.[12] The concentration should be

adjusted so that the initial absorbance is within the optimal range of the spectrophotometer.

Experimental Workflow for Aqueous Samples
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Caption: Experimental workflow for ozone measurement in aqueous samples using the indigo

method.

Step-by-Step Protocol for Aqueous Sample Analysis
Sample Collection: Collect the water sample with minimal agitation to prevent ozone loss.[3]

[6] The analysis should be performed immediately after collection.[3]

Blank Preparation: Prepare a blank by adding a known volume of the indigo working solution

to an equal volume of ozone-free deionized water.

Spectrophotometer Setup: Set the spectrophotometer to the measurement wavelength (600

nm or 610 nm) and zero the instrument using deionized water.

Blank Measurement: Measure the absorbance of the blank solution (A_blank).

Sample Reaction: Add the same known volume of the indigo working solution to the

collected water sample. Mix gently and immediately.

Sample Measurement: Immediately measure the absorbance of the sample solution

(A_sample).

Calculation: Calculate the change in absorbance (ΔA) as: ΔA = A_blank - A_sample

The concentration of ozone can then be calculated using the Beer-Lambert law: Ozone

Concentration (mg/L) = ΔA / (ε * l * f) where:

ε is the molar absorptivity of indigo trisulfonate (in L mol⁻¹ cm⁻¹).

l is the path length of the cuvette (in cm).

f is a factor to convert moles to mg (48 g/mol for ozone).

Protocol for Gaseous Sample Analysis
For the analysis of ozone in the air, a common procedure involves bubbling a known volume of

air through a specific volume of the indigo working solution in an impinger or a double sintered

disc absorber.[9][10]
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Sample Collection: A calibrated air pump is used to pass a known volume of air through a

measured volume of the indigo working solution. A collection efficiency of 100% is often

assumed.[9][10]

Measurement: The absorbance of the indigo solution is measured before and after air

sampling, similar to the aqueous protocol.

Calculation: The mass of ozone collected is determined from the change in absorbance. The

concentration of ozone in the air is then calculated by dividing the mass of ozone by the

volume of air sampled.

Logical Relationships and Signaling Pathways
The fundamental relationship in the indigo method is the direct, linear correlation between the

decrease in the indigo dye's absorbance and the concentration of ozone. This relationship is

governed by the Beer-Lambert Law.
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(Stoichiometric Reaction)
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Caption: Logical relationship between ozone concentration and the change in absorbance in

the indigo method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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